Cas no 1005307-02-7 (3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-ethoxyphenyl)urea)

• Product Name: 3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-ethoxyphenyl)urea
• CAS No: 1005307-02-7
• MF: C₁₇H₁₇ClN₆O₂
• MW: 372.808881521225
• CID: 6315892
• PubChem ID: 18566066
• Update Time: 2025-05-25

3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-ethoxyphenyl)urea
• 1005307-02-7
• F2072-0240
• 1-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3-(2-ethoxyphenyl)urea
• 1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3-(2-ethoxyphenyl)urea
• HMS3517H18
• N-{[1-(4-CHLOROPHENYL)-1H-1,2,3,4-TETRAAZOL-5-YL]METHYL}-N'-(2-ETHOXYPHENYL)UREA
• AKOS002060804

• Inchi： 1S/C17H17ClN6O2/c1-2-26-15-6-4-3-5-14(15)20-17(25)19-11-16-21-22-23-24(16)13-9-7-12(18)8-10-13/h3-10H,2,11H2,1H3,(H2,19,20,25)
• InChI Key： XFZFRLXOAOKFPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CNC(NC2C=CC=CC=2OCC)=O)=NN=N1

Computed Properties

• Exact Mass: 372.1101515g/mol
• Monoisotopic Mass: 372.1101515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-ethoxyphenyl)urea

3-{[1-(4-Chlorophenyl)-1H-1,2,3,4-Tetrazol-5-yl]methyl}-1-(2-Ethoxyphenyl)Urea: A Comprehensive Overview

The compound with CAS No. 1005307-02-7, known as 3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-ethoxyphenyl)urea, is a complex organic molecule with a unique structure that combines a tetrazole ring and a urea moiety. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The tetrazole ring is a key structural feature, contributing to the compound's stability and reactivity. Recent studies have highlighted its role in enhancing the bioavailability of certain drugs, making it a promising candidate for further exploration.

The synthesis of this compound involves a multi-step process that begins with the preparation of the tetrazole intermediate. Researchers have optimized the reaction conditions to achieve high yields and purity. The urea moiety plays a crucial role in determining the compound's solubility and binding affinity to biological targets. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The tetrazole ring has been shown to exhibit anti-inflammatory properties, making it a valuable component in designing novel therapeutic agents. Furthermore, the ethoxyphenyl group enhances the molecule's lipophilicity, which is essential for crossing biological membranes. Studies published in 2023 have demonstrated its efficacy in reducing inflammation in preclinical models, paving the way for future clinical trials.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The tetrazole moiety exhibits unique electronic properties that make it suitable for use in organic electronics. Researchers have investigated its potential as a component in flexible electronics and energy storage devices. Recent findings suggest that incorporating this compound into polymer blends can significantly improve their conductivity without compromising mechanical properties.

The structural versatility of 3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-ethoxyphenyl)urea makes it an ideal candidate for further research across multiple disciplines. Its ability to form hydrogen bonds and its tunable electronic properties open up new avenues for innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicine and materials science.

Future studies will focus on optimizing its pharmacokinetic properties and exploring its compatibility with existing drug delivery systems. Collaborative efforts between chemists and biologists are expected to yield groundbreaking results, further solidifying the importance of this compound in modern scientific research.